Cas no 23145-68-8 (Benzoicacid, 2-[acetyl[(3-methoxy-4-nitrophenyl)methyl]amino]-)

Benzoicacid, 2-[acetyl[(3-methoxy-4-nitrophenyl)methyl]amino]- structure
23145-68-8 structure
Product Name:Benzoicacid, 2-[acetyl[(3-methoxy-4-nitrophenyl)methyl]amino]-
CAS No:23145-68-8
MF:C17H16N2O6
MW:344.318744659424
CID:289843
PubChem ID:276467
Update Time:2025-04-19

Benzoicacid, 2-[acetyl[(3-methoxy-4-nitrophenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 2-[acetyl[(3-methoxy-4-nitrophenyl)methyl]amino]-
    • 2-[acetyl-[(3-methoxy-4-nitrophenyl)methyl]amino]benzoic acid
    • 2-[acetyl(3-methoxy-4-nitrobenzyl)amino]benzoic acid
    • AC1L5JWC
    • AC1Q5U95
    • AG-J-83838
    • AR-1D7014
    • CTK1A7593
    • N-Acetyl-(4-nitro-3-methoxy-benzyl)-anthranilsaeure
    • NSC124446
    • MLS002707362
    • DTXSID00298581
    • 23145-68-8
    • SMR001574754
    • NSC-124446
    • Inchi: 1S/C17H16N2O6/c1-11(20)18(14-6-4-3-5-13(14)17(21)22)10-12-7-8-15(19(23)24)16(9-12)25-2/h3-9H,10H2,1-2H3,(H,21,22)
    • InChI Key: ITRLDTOVWKVTOJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CN(C(C)=O)C1C=CC=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 344.10100
  • Monoisotopic Mass: 344.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 112.66000
  • LogP: 3.37790
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